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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354

Introduction

Heptane-d16 (C7D16) is a deuterated form of heptane, a volatile organic compound (VOC). In
environmental analysis, Heptane-d16 serves as a crucial internal standard for the
guantification of volatile hydrocarbons, particularly in the gasoline range organics (GRO), in
various environmental matrices such as water, soil, and air. Its chemical similarity to the target
analytes ensures that it behaves similarly during sample preparation and analysis, allowing for
accurate correction of analyte losses and matrix effects through the isotope dilution method.
This document provides detailed application notes and protocols for the use of Heptane-d16 in
environmental analysis, intended for researchers, scientists, and professionals in related fields.

Application Notes

The primary application of Heptane-d16 is as an internal standard in analytical methods
utilizing gas chromatography-mass spectrometry (GC/MS). The principle of isotope dilution
mass spectrometry (IDMS) involves adding a known amount of the isotopically labeled
standard (Heptane-d16) to the sample at the beginning of the analytical process. Since
Heptane-d16 is chemically identical to its non-deuterated counterpart and other similar volatile
hydrocarbons, it experiences the same variations and losses during extraction, cleanup, and
injection. By measuring the ratio of the native analyte to the labeled internal standard, highly
accurate and precise quantification can be achieved.

Key Applications:
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» Analysis of Volatile Organic Compounds (VOCs): Heptane-d16 is an ideal internal standard
for the analysis of a wide range of VOCs, especially those found in petroleum products like
gasoline.

e Monitoring of Gasoline Range Organics (GRO): It is frequently used in methods for
determining the total concentration of hydrocarbons in the C6 to C10 range.

o Environmental Forensics: The precise quantification enabled by Heptane-d16 can aid in
identifying the source of petroleum contamination by providing reliable data for fingerprinting
analysis.

o Remediation Monitoring: Accurate measurement of contaminant levels is essential for
monitoring the effectiveness of remediation efforts at contaminated sites.

Data Presentation

The use of Heptane-d16 as an internal standard significantly improves the quality of analytical
data. The following table summarizes typical performance data from methods employing
isotope dilution with deuterated standards for the analysis of volatile hydrocarbons in
environmental samples.

Parameter Water Matrix SoillSediment Matrix

Benzene, Toluene,

) Ethylbenzene, Xylenes BTEX, Naphthalene, C6-C10
Typical Analytes
(BTEX), Naphthalene, C6-C10  Hydrocarbons
Hydrocarbons
Method Detection Limit (MDL) 0.1-1.0 ug/L 5-50 ug/kg
Practical Quantitation Limit
0.5-5.0 ug/L 20 - 100 pg/kg[1]
(PQL)
Average Analyte Recovery 85-115% 80 - 120%
Relative Standard Deviation
< 15% < 20%

(RSD)
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Note: These values are representative and may vary depending on the specific analyte, matrix,
instrumentation, and laboratory.

Experimental Protocols

The following are detailed protocols for the determination of volatile hydrocarbons in water and
soil samples using Heptane-d16 as an internal standard.

Protocol 1: Analysis of Volatile Hydrocarbons in Water
by Purge-and-Trap GC/IMS

This protocol is based on methodologies similar to US EPA Method 8260.
1. Sample Collection and Preservation:

o Collect water samples in 40 mL glass vials with PTFE-lined septa, ensuring no headspace.
e Preserve samples by adding hydrochloric acid (HCI) to a pH < 2 and store at 4°C.

2. Internal Standard Spiking:

e Allow the sample vial to come to room temperature.
» Using a microliter syringe, add a known amount of Heptane-d16 standard solution directly
into the 5 mL sample aliquot in the purging vessel. A typical spiking concentration is 10 pg/L.

3. Purge-and-Trap:

e The sample is purged with an inert gas (e.g., helium) for a specified time (e.g., 11 minutes).
e The purged volatile compounds are trapped on a sorbent trap (e.g., Tenax®).
 After purging, the trap is heated to desorb the analytes onto the GC column.

4. GC/MS Analysis:

e Gas Chromatograph (GC) Conditions:

e Column: 60 m x 0.25 mm ID, 1.4 um film thickness fused silica capillary column (e.g., DB-
624).

e Oven Program: Initial temperature of 35°C for 5 min, ramp to 170°C at 10°C/min, then ramp
to 220°C at 20°C/min and hold for 2 min.

o Carrier Gas: Helium at a constant flow of 1.2 mL/min.
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Mass Spectrometer (MS) Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Scan Range: 35-300 amu.

Quantification lons: Monitor specific ions for target analytes and Heptane-d16 (e.g., m/z 116
for Heptane-d16).

. Quantification:

Calculate the concentration of each analyte using the response factor relative to Heptane-
d16, determined from a multi-point calibration.

Protocol 2: Analysis of Volatile Hydrocarbons in Soil by
Methanol Extraction and GC/MS

This protocol is adapted from methodologies like the Washington State Department of Ecology
method NWTPH-Gx.

. Sample Collection and Preservation:

Collect soil samples in appropriate containers and store at 4°C.

. Sample Preparation and Extraction:

Weigh approximately 10 g of soil into a 40 mL vial.

Add 10 mL of methanol to the soil.

Add a known amount of Heptane-d16 standard solution to the methanol. A typical spiking
concentration is 100 pg/kg.

Cap the vial and shake vigorously for 2 minutes.

Allow the soil to settle.

. Analysis:

Take an aliquot of the methanol extract and add it to 5 mL of reagent water in a purging
vessel.
Proceed with the Purge-and-Trap and GC/MS analysis as described in Protocol 1.

. Moisture Content Determination:
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o Determine the moisture content of a separate aliquot of the soil sample to report the results
on a dry weight basis.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of volatile
hydrocarbons using Heptane-d16 as an internal standard.
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Caption: General workflow for environmental analysis using Heptane-d16.
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Caption: Logical relationship for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166354#heptane-d16-applications-in-environmental-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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